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sulfonamide

CAS No.: 924307-86-8

Cat. No.: B2849822

Get Quote

Executive Summary: The Strategic Role of
Fluorinated Azetidines
In modern drug discovery, the incorporation of conformationally restricted, fluorinated

heterocycles has become a cornerstone strategy for optimizing pharmacokinetic (PK) and

pharmacodynamic (PD) profiles. 3,3-Difluoroazetidine-1-sulfonamide (CAS: 924307-86-8) is

a highly versatile building block that perfectly exemplifies this paradigm. By combining the

metabolic stability of a gem-difluoro group with the hydrogen-bonding capacity of a

sulfonamide, this moiety is frequently utilized by medicinal chemists to enhance target affinity

while mitigating off-target liabilities (such as hERG channel binding).

Structural Rationale & Physicochemical Profile
As a Senior Application Scientist, I evaluate building blocks not just for their geometric fit, but

for their electronic consequences. The choice to utilize a 3,3-difluoroazetidine ring over a

standard pyrrolidine or piperidine is driven by strict causality:
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pKa Modulation via the Fluorine Gauche Effect: The strong electron-withdrawing nature of

the two fluorine atoms significantly lowers the pKa of the azetidine nitrogen. This reduced

basicity prevents the molecule from being heavily protonated at physiological pH, thereby

enhancing passive membrane permeability and reducing the risk of binding to the hERG

potassium channel—a common liability for basic amines[1].

Metabolic Shielding: The highly polarized C-F bonds resist cytochrome P450-mediated

oxidative metabolism, effectively shielding the vulnerable C3 position and extending the

compound's half-life[1].

Sulfonamide H-Bonding: The sulfonamide group acts as a stable bioisostere for amides and

carboxylic acids. It provides a predictable hydrogen-bond donor (N-H) and two acceptors

(S=O) to anchor the molecule into kinase hinge regions or ion channel voltage-sensing

domains[2].

Quantitative Physicochemical Data
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Property Value
Implication for Drug
Design

CAS Number 924307-86-8[3]

Standardized identification for

procurement and regulatory

filing.

Molecular Formula C3H6F2N2O2S[3]

Low molecular weight allows

for extensive downstream

elaboration.

Molecular Weight 172.15 g/mol [3]
Highly ligand-efficient (LE)

building block.

SMILES NS(=O)(=O)N1CC(F)(F)C1

Essential for computational

docking and library

enumeration.

H-Bond Donors 1 (NH2 group)
Critical for interacting with

target backbone carbonyls.

H-Bond Acceptors 4 (O, O, N, F)

Enables complex coordination

networks in solvent-exposed

pockets.

Self-Validating Synthesis Methodology
To ensure reproducibility and high yield, the synthesis of 3,3-difluoroazetidine-1-sulfonamide
from its hydrochloride salt must be carefully controlled. The following protocol is designed as a

self-validating system, incorporating analytical checkpoints to confirm causality and reaction

progress.

Step-by-Step Protocol: Electrophilic Sulfonylation
Rationale: We utilize sulfamoyl chloride as the electrophile. Diisopropylethylamine (DIPEA) is

selected over triethylamine (TEA) because its steric bulk renders it non-nucleophilic, preventing

competitive degradation of the highly reactive sulfamoyl chloride. The reaction is initiated at

0°C to control the exothermic nature of the substitution and prevent dialkylation.
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Preparation: Suspend 3,3-difluoroazetidine hydrochloride (1.0 eq) in anhydrous

dichloromethane (DCM) under an inert nitrogen atmosphere.

Base Addition: Add DIPEA (2.5 eq) dropwise at room temperature. Stir for 15 minutes to

ensure complete free-basing of the azetidine. The solution should become homogeneous.

Electrophilic Trapping: Cool the reaction mixture to 0°C using an ice bath. Slowly add

sulfamoyl chloride (1.2 eq) dissolved in a minimal amount of DCM dropwise over 20 minutes.

Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir

for 2 hours.

Self-Validation Checkpoint 1 (LC-MS): Sample the reaction. The disappearance of the free

azetidine mass and the emergence of a dominant peak at [M+H]+ = 173.15 m/z confirms

successful sulfonylation.

Workup: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer

three times with DCM. Wash the combined organic layers with brine, dry over anhydrous

Na2SO4, and concentrate under reduced pressure.

Purification: Purify the crude residue via silica gel flash chromatography (eluting with a

gradient of Hexanes/Ethyl Acetate).

Self-Validation Checkpoint 2 (NMR): Analyze the purified product via 19F NMR. The

presence of a characteristic signal around -100 ppm confirms the intact gem-difluoro moiety,

ruling out defluorination side reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2849822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3,3-Difluoroazetidine HCl
(Starting Material)

Nucleophilic Substitution
(0°C to RT, 2h)

Sulfamoyl Chloride
+ DIPEA in DCM

Aqueous Quench
& Extraction

Flash Chromatography
(Silica Gel)

3,3-Difluoroazetidine-1-sulfonamide
(Pure Product)

Click to download full resolution via product page

Fig 1: Step-by-step self-validating synthesis workflow of 3,3-Difluoroazetidine-1-sulfonamide.

Mechanistic Role in Target Engagement
The unique physicochemical properties of 3,3-difluoroazetidine-1-sulfonamide make it a

privileged scaffold in several high-profile therapeutic areas:

A. Nav1.7 Sodium Channel Inhibitors (Pain Management)
Voltage-gated sodium channels, particularly Nav1.7, are critical targets for non-opioid pain

therapeutics. frequently utilize 3,3-difluoroazetidine sulfonamides to create potent bicyclic

inhibitors[2]. The sulfonamide group acts as a crucial hydrogen bond donor to the voltage-

sensing domain, while the compact, lipophilic difluoroazetidine ring occupies a constrained

hydrophobic pocket without increasing the polar surface area (PSA) excessively[2].
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B. JAK3 Kinase Inhibitors (Immunology & Oncology)
Aberrant Janus kinase (JAK) activity is implicated in severe immunological disorders and

malignancies. In the design of, the 3,3-difluoroazetidine-1-sulfonamide moiety is appended

to modulate abnormal cytokine signal transmission[4]. The sulfonamide effectively mimics the

ATP adenine ring's hydrogen bonding pattern within the JAK3 hinge region, outcompeting

endogenous ATP[4].
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Fig 2: Mechanism of action for JAK3 inhibition by difluoroazetidine-sulfonamide derivatives.

C. D3 Dopamine Receptor Modulators (Neuropsychiatry)
Recent advancements in neuropsychiatric drug development have identified highly selective

positive allosteric modulator-antagonists (PAM-antagonists) for the [5]. During the iterative
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medicinal chemistry optimization of hit compounds, researchers explored replacing pyrrolidine

amide moieties with difluoroazetidine analogues to fine-tune D3R selectivity over D2R,

leveraging the altered basicity and distinct spatial vector projection of the 4-membered ring[6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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